Cas no 1340224-92-1 (4-Methyl-1-(2,2,2-trifluoroethyl)piperidine-4-carboxylic acid)

• Product Name: 4-Methyl-1-(2,2,2-trifluoroethyl)piperidine-4-carboxylic acid
• CAS No: 1340224-92-1
• MF: C₉H₁₄F₃NO₂
• MW: 225.208173274994
• CID: 6256572
• PubChem ID: 63124923
• Update Time: 2025-05-22

4-Methyl-1-(2,2,2-trifluoroethyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS012426164
• EN300-5483888
• 1340224-92-1
• 4-methyl-1-(2,2,2-trifluoroethyl)piperidine-4-carboxylic acid
• 4-Methyl-1-(2,2,2-trifluoroethyl)piperidine-4-carboxylic acid

• Inchi： 1S/C9H14F3NO2/c1-8(7(14)15)2-4-13(5-3-8)6-9(10,11)12/h2-6H2,1H3,(H,14,15)
• InChI Key： XAMAGLRZPOKEEJ-UHFFFAOYSA-N
• SMILES： FC(CN1CCC(C(=O)O)(C)CC1)(F)F

Computed Properties

• Exact Mass: 225.09766318g/mol
• Monoisotopic Mass: 225.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-Methyl-1-(2,2,2-trifluoroethyl)piperidine-4-carboxylic acid

4-Methyl-1-(2,2,2-trifluoroethyl)piperidine-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1340224-92-1, known as 4-Methyl-1-(2,2,2-trifluoroethyl)piperidine-4-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a trifluoroethyl group and a carboxylic acid moiety. The piperidine ring is a six-membered cyclic amine, while the trifluoroethyl group introduces fluorine atoms, which are known for their electron-withdrawing properties. The carboxylic acid group adds acidity and potential for functionalization in various chemical reactions.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure suggests that it could serve as a lead compound for designing novel pharmaceutical agents. The trifluoroethyl group, in particular, is known to enhance the lipophilicity of molecules, which can improve their bioavailability when administered orally. Additionally, the piperidine ring is a common structural motif in many bioactive compounds, often contributing to favorable pharmacokinetic properties.

One of the most intriguing aspects of 4-Methyl-1-(2,2,2-trifluoroethyl)piperidine-4-carboxylic acid is its synthetic versatility. Researchers have explored various methods to synthesize this compound, including multi-step synthesis involving nucleophilic substitutions and cyclizations. The introduction of the trifluoroethyl group typically involves the use of trifluoroacetic anhydride or other fluorinating agents under controlled conditions. The carboxylic acid group can be further modified through esterification or amidation to create derivatives with enhanced biological activity.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential modulator of G-protein coupled receptors (GPCRs). GPCRs are a family of membrane proteins that play critical roles in cellular signaling and are targets for numerous therapeutic agents. The ability of this compound to interact with GPCRs suggests that it could be developed into drugs for treating conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

Moreover, the carboxylic acid group in this molecule provides an opportunity for further functionalization. For instance, it can be converted into an ester or an amide to improve its solubility or to target specific biological pathways. Such modifications could significantly expand the range of applications for this compound in drug design and development.

In terms of safety and toxicity profiles, preliminary studies indicate that this compound exhibits low toxicity at therapeutic doses. However, further research is needed to fully characterize its safety profile and potential side effects. Regulatory agencies require comprehensive toxicological studies before any drug candidate can be approved for clinical trials.

The synthesis and characterization of 4-Methyl-1-(2,2,2-trifluoroethyl)piperidine-4-carboxylic acid have been documented in several scientific journals. These studies provide valuable insights into its chemical properties, biological activity, and potential applications. As research continues to unfold, this compound is expected to play an increasingly important role in the development of innovative therapeutic agents.